In-Depth Technical Guide: Synthesis of 7-Bromo-1H-indazol-3-ol
In-Depth Technical Guide: Synthesis of 7-Bromo-1H-indazol-3-ol
This is an in-depth technical guide on the synthesis of 7-bromo-1H-indazol-3-ol (also known as 7-bromoindazolin-3-one). This guide is structured for researchers and process chemists, prioritizing robust, scalable, and chemically validated pathways.
Executive Summary & Strategic Context
Target Molecule: 7-Bromo-1H-indazol-3-ol CAS Registry: 1159512-40-7 (Generic for 7-bromoindazol-3-ol derivatives, verify specific isomer) Core Application: The 7-bromo-1H-indazol-3-ol scaffold is a high-value pharmacophore in medicinal chemistry. It serves as a bioisostere for indoles and purines and is a critical intermediate in the synthesis of kinase inhibitors (e.g., VEGFR-2), DAAO inhibitors for schizophrenia, and HIV capsid inhibitors (related to the Lenacapavir fragment).
Synthetic Challenge: The primary challenge lies in regioselectivity—ensuring the bromine atom remains at the 7-position (ortho to the nitrogen) while establishing the 3-hydroxy functionality. Direct bromination of pre-formed indazol-3-ol often yields the 5-bromo isomer due to electronic directing effects. Therefore, de novo ring construction from pre-functionalized benzene precursors is the required strategy.
Retrosynthetic Analysis
To guarantee the 7-bromo regiochemistry, we utilize a Convergent Ring Closure strategy. Two primary disconnections are viable:
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Route A (The Anthranilic Pathway): Disconnection of the N-N bond leads to a hydrazine intermediate, derived from 2-amino-3-bromobenzoic acid. This is the most reliable route for accessing the 3-hydroxy tautomer directly.
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Route B (The Nitrile Pathway): Disconnection of the pyrazole ring at the N-N and C-N bonds leads to 2,6-dibromobenzonitrile. This route yields the 3-amine, which requires subsequent hydrolysis.
Figure 1: Retrosynthetic tree illustrating the two primary access points: the Isatin/Anthranilic acid route (Left) and the Nitrile route (Right).
Primary Protocol: The Isatin-Anthranilic Acid Route
This protocol is preferred for laboratory-scale synthesis as it avoids the difficult hydrolysis of the 3-amine and uses mild conditions.
Phase 1: Precursor Synthesis (Ring Opening)
Objective: Convert 7-bromoisatin to 2-amino-3-bromobenzoic acid.
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Rationale: 7-bromoisatin is commercially available and fixes the bromine position relative to the nitrogen. Oxidative cleavage with peroxide is quantitative and regioselective.
Reagents:
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7-Bromoisatin (1.0 eq)
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Sodium Hydroxide (NaOH), 5% aqueous solution
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Hydrogen Peroxide (H2O2), 30% solution
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Hydrochloric Acid (HCl), 2M[1]
Step-by-Step Methodology:
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Suspension: Suspend 7-bromoisatin (10 g, 44.2 mmol) in 5% NaOH (100 mL). The solution will turn dark red/brown as the isatin salt forms.
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Oxidation: Cool the mixture to 0°C. Add H2O2 (30%, 15 mL) dropwise over 20 minutes. Maintain internal temperature <10°C to prevent decarboxylation.
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Reaction: Stir at room temperature for 1 hour. The color typically shifts to pale yellow.
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Precipitation: Acidify carefully with 2M HCl to pH 3-4. The product, 2-amino-3-bromobenzoic acid, will precipitate as a beige solid.
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Isolation: Filter, wash with cold water (2 x 50 mL), and dry under vacuum.
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Yield Expectation: 85-95%
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Checkpoint: 1H NMR should show loss of the isatin carbonyl carbon and appearance of a carboxylic acid proton.
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Phase 2: Diazotization and Reductive Cyclization
Objective: Convert 2-amino-3-bromobenzoic acid to 7-bromo-1H-indazol-3-ol.
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Mechanism: The amine is converted to a diazonium salt. Reduction with sodium sulfite yields the hydrazine intermediate, which spontaneously cyclizes with the carboxylic acid moiety to form the indazolone ring.
Reagents:
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2-Amino-3-bromobenzoic acid (from Phase 1)
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Sodium Nitrite (NaNO2)[1]
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Sodium Sulfite (Na2SO3) or Stannous Chloride (SnCl2)
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Conc. HCl
Step-by-Step Methodology:
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Diazotization:
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Dissolve 2-amino-3-bromobenzoic acid (5 g, 23 mmol) in conc. HCl (15 mL) and water (15 mL). Cool to -5°C (ice/salt bath).
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Add a solution of NaNO2 (1.75 g, 25.3 mmol) in water (5 mL) dropwise. Critical: Keep temp <0°C. Stir for 15 min.
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Test: Confirm excess nitrite with starch-iodide paper (blue color).
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Reduction:
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Prepare a solution of Na2SO3 (11.6 g, 92 mmol) in water (40 mL) and cool to 0°C.
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Pour the cold diazonium solution into the sulfite solution rapidly with vigorous stirring. (Inverse addition prevents side reactions).
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Allow the mixture to warm to room temperature and stir for 2 hours.
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Cyclization:
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Acidify the mixture with conc. HCl until strongly acidic (pH 1).
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Heat the solution to 80°C for 2 hours. This promotes the hydrolysis of the sulfonate group and cyclization of the hydrazine onto the acid.
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Isolation:
Secondary Protocol: The Nitrile Route (Scalable Alternative)
This route is often preferred for larger (gram-to-kilogram) scales due to the low cost of 2,6-dibromobenzonitrile, though it requires a hydrolysis step.
Phase 1: S_NAr Cyclization
Reaction: 2,6-Dibromobenzonitrile + Hydrazine -> 7-Bromo-1H-indazol-3-amine.
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Dissolve 2,6-dibromobenzonitrile (10 g) in Ethanol or n-Butanol (50 mL).
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Add Hydrazine Hydrate (5.0 eq).
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Reflux (80-100°C) for 12-24 hours. The hydrazine displaces the bromine at the 2-position and cyclizes onto the nitrile.
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Cool and filter the precipitate.[2][3][4] This is 7-bromo-1H-indazol-3-amine .[6][7][8][9][10]
Phase 2: Hydrolytic Deamination
Reaction: 7-Bromo-1H-indazol-3-amine -> 7-Bromo-1H-indazol-3-ol.
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Suspend the amine in 20% H2SO4.
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Option A (Acid Hydrolysis): Reflux at 140°C for 48 hours. (Harsh, may cause debromination).
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Option B (Diazotization-Hydrolysis - Recommended):
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Cool suspension to 0°C.
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Add NaNO2 (1.2 eq).
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Warm to 60°C. The diazonium group is replaced by water (OH).
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Isolate the product by filtration after cooling.
Analytical Profile & Quality Control
The product exists in a tautomeric equilibrium between the enol (indazol-3-ol) and keto (indazolin-3-one) forms.
| Parameter | Specification / Observation |
| Appearance | Off-white to pale beige crystalline solid |
| Melting Point | >240°C (Decomposes) |
| 1H NMR (DMSO-d6) | δ 10-12 ppm: Broad singlet (NH/OH exchangeable).δ 7.8 ppm: Doublet (H4).δ 7.5 ppm: Doublet (H6).δ 7.0 ppm: Triplet (H5).Note: The absence of H7 (ortho to N) confirms the 7-bromo substitution. |
| MS (ESI-) | [M-H]- peak at m/z 211/213 (1:1 ratio characteristic of Bromine). |
| Purity Check | HPLC (C18 column, Water/MeCN gradient). Monitor for unreacted anthranilic acid. |
Process Logic & Mechanism
The following diagram details the mechanistic pathway for the Isatin/Anthranilic acid route, highlighting the critical diazonium reduction step.
Figure 2: Mechanistic flow of the reductive cyclization process.
Safety & Troubleshooting
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Diazonium Salts: Unstable above 5°C. Always keep the reaction mixture cold until the reduction step is complete.
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Hydrazine Hydrate: (If using Route B) Highly toxic and potential carcinogen. Use in a fume hood with double-gloving.
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Regioselectivity Issues: If 5-bromo isomer is detected (via NMR coupling constants), check the purity of the starting 7-bromoisatin. Commercial isatin often contains isomers.
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Purification: The product is amphoteric (due to phenolic OH and basic N). It dissolves in strong base and strong acid. Precipitation at neutral pH (pH 6-7) is the best isolation method.
References
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Org. Synth. 1955, 35, 74. Preparation of Indazole from o-Toluidine (General Diazotization Method).Link
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Molecules 2024, 29, 2705. Practical Synthesis of 7-Bromo-4-chloro-1H-indazol-3-amine: An Important Intermediate to Lenacapavir.[9] (Describes the nitrile cyclization strategy). Link
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ResearchGate. Crystal structure of 2-amino-3-bromobenzoic acid... prepared by treatment of 7-bromoisatin. (Validates the precursor synthesis). Link
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Bioorg. Med. Chem. 2018, 26, 1751. Discovery of isatin and 1H-indazol-3-ol derivatives as d-amino acid oxidase (DAAO) inhibitors. (Validates the scaffold utility). Link
Sources
- 1. 7-Bromo-1H-indazole synthesis - chemicalbook [chemicalbook.com]
- 2. benchchem.com [benchchem.com]
- 3. pdf.benchchem.com [pdf.benchchem.com]
- 4. prepchem.com [prepchem.com]
- 5. 3-Bromobenzoic acid synthesis - chemicalbook [chemicalbook.com]
- 6. Practical Synthesis of 7-Bromo-4-chloro-1 H-indazol-3-amine: An Important Intermediate to Lenacapavir - PubMed [pubmed.ncbi.nlm.nih.gov]
- 7. chemrxiv.org [chemrxiv.org]
- 8. Practical Synthesis of 7-Bromo-4-chloro-1H-indazol-3-amine: An Important Intermediate to Lenacapavir - PMC [pmc.ncbi.nlm.nih.gov]
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- 10. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
